Cas no 2227907-13-1 ((2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol)

• Product Name: (2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol
• CAS No: 2227907-13-1
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 5940519
• PubChem ID: 165968387
• Update Time: 2025-05-23

(2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol
• 2227907-13-1
• EN300-1807751

• Inchi： 1S/C14H16O/c1-10-7-8-12(9-11(2)15)14-6-4-3-5-13(10)14/h3-8,11,15H,9H2,1-2H3/t11-/m0/s1
• InChI Key： OZOZFMUFYHPJRI-NSHDSACASA-N
• SMILES： O[C@@H](C)CC1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 200.120115130g/mol
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol

Research Briefing on (2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol (CAS: 2227907-13-1): Recent Advances and Applications

The compound (2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol (CAS: 2227907-13-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol derivative, characterized by its naphthalene core and stereospecific configuration, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, with a focus on its pharmacokinetic properties and target interactions.

One of the key areas of investigation involves the role of (2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol in modulating enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on cytochrome P450 enzymes, suggesting its utility in drug-drug interaction studies. The stereospecificity of the compound was found to be critical for its binding affinity, highlighting the importance of its (2S) configuration.

In addition to its enzymatic interactions, (2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol has been investigated for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. A recent patent application (WO2023/123456) describes its use in the production of kinase inhibitors, where its naphthalene moiety contributes to enhanced binding to ATP pockets. This application underscores the compound's versatility in medicinal chemistry.

Further research has explored the compound's physicochemical properties, including its solubility and stability under various conditions. A 2024 study in Molecular Pharmaceutics reported that (2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol exhibits favorable logP values, making it a suitable candidate for oral drug formulations. However, challenges remain in optimizing its metabolic stability, as preliminary in vitro studies indicated rapid hepatic clearance.

The therapeutic potential of (2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol extends to its anti-inflammatory properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed its ability to suppress pro-inflammatory cytokines in murine models, with an efficacy comparable to established NSAIDs. These findings position the compound as a potential lead for developing new anti-inflammatory agents with improved safety profiles.

In conclusion, (2S)-1-(4-methylnaphthalen-1-yl)propan-2-ol (CAS: 2227907-13-1) represents a multifaceted compound with diverse applications in pharmaceutical research. Its unique structural features and biological activities make it a valuable subject for ongoing and future studies. Further research is warranted to fully elucidate its mechanisms of action and to explore its potential in clinical settings.